Cas no 1378849-55-8 (2-methoxy-4-azatricyclo[4.2.1.03?]nonane)

• Product Name: 2-methoxy-4-azatricyclo[4.2.1.03?]nonane
• CAS No: 1378849-55-8
• MF: C₉H₁₅NO
• MW: 153.221502542496
• MDL: MFCD20673628
• CID: 5189339
• PubChem ID: 119031082
• Update Time: 2026-03-05

2-methoxy-4-azatricyclo[4.2.1.03?]nonane Chemical and Physical Properties

Names and Identifiers

• 6-methoxyoctahydro-3,5-methanocyclopenta[b]pyrrole
• 2-methoxy-4-azatricyclo[4.2.1.03?]nonane

• MDL： MFCD20673628
• Inchi： 1S/C9H15NO/c1-11-9-5-2-6-4-10-8(9)7(6)3-5/h5-10H,2-4H2,1H3
• InChI Key： TZOOLEYBBCCZBO-UHFFFAOYSA-N
• SMILES： N1CC2CC3C(OC)C1C2C3

Additional information on 2-methoxy-4-azatricyclo[4.2.1.03?]nonane

Introduction to 2-methoxy-4-azatricyclo[4.2.1.03?]nonane (CAS No. 1378849-55-8)

2-methoxy-4-azatricyclo[4.2.1.03?]nonane, identified by the Chemical Abstracts Service Number (CAS No.) 1378849-55-8, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique tricyclic framework and functional groups. This compound belongs to the azatricyclic class, characterized by the presence of a nitrogen atom within a three-membered ring system, which introduces both steric and electronic constraints that can influence its biological activity.

The molecular structure of 2-methoxy-4-azatricyclo[4.2.1.03?]nonane consists of a nonane backbone arranged in a tricyclic configuration, with the nitrogen atom positioned at the 4-position relative to a methoxy substituent at the 2-position. This arrangement creates a rigid scaffold that can mimic natural products and bioactive scaffolds, making it a valuable candidate for drug discovery efforts. The presence of both azatricyclic and methoxy functional groups suggests potential interactions with biological targets, including enzymes and receptors, which are critical for developing novel therapeutic agents.

In recent years, there has been growing interest in tricyclic compounds as pharmacophores due to their ability to exhibit high binding affinity and selectivity towards biological targets. The tricyclo[4.2.1.03?]nonane core is particularly noteworthy for its potential in designing molecules with enhanced metabolic stability and improved pharmacokinetic profiles. The nitrogen atom in the tricyclic system can serve as a hydrogen bond acceptor or participate in π-stacking interactions, which are often crucial for optimizing drug-receptor binding.

The methoxy group attached to the tricyclic framework introduces additional electronic properties that can modulate the compound's reactivity and biological activity. Methoxy groups are commonly found in natural products and pharmaceuticals, where they play roles in enhancing solubility, stability, and interactions with biological targets. In the context of 2-methoxy-4-azatricyclo[4.2.1.03?]nonane, the methoxy substituent may contribute to fine-tuning the compound's pharmacological properties by influencing its conformational flexibility and electronic distribution.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like 2-methoxy-4-azatricyclo[4.2.1.03?]nonane with greater accuracy. These tools have been instrumental in identifying potential binding modes of the compound with target proteins, such as kinases, proteases, and ion channels, which are key players in various disease pathways. By leveraging virtual screening techniques, researchers can prioritize candidates for experimental validation, thereby accelerating the drug discovery process.

The synthesis of 2-methoxy-4-azatricyclo[4.2.1.03?]nonane presents unique challenges due to its tricyclic structure and multiple stereocenters. However, recent methodologies in organic synthesis have made significant strides in facilitating the construction of such complex molecules. For instance, transition-metal-catalyzed reactions and enzymatic approaches have been employed to achieve high yields and enantioselectivity in the synthesis of azatricyclic compounds. These advancements have opened new avenues for accessing structurally diverse libraries of compounds for drug discovery.

One of the most promising applications of 2-methoxy-4-azatricyclo[4.2.1.03?]nonane is in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with disease states. The rigid tricyclic scaffold of 2-methoxy-4-azatricyclo[4]nonane can be designed to fit into the ATP-binding pockets of kinases, thereby inhibiting their activity effectively.
The methoxy group may further enhance binding affinity by forming hydrogen bonds or participating in hydrophobic interactions within the kinase active site.
Additionally,the nitrogen atom can engage in favorable interactions with key residues lining the kinase pocket, contributing to the overall potency of the inhibitor.
This makes 2-methoxy-4-azatricyclo[4]nonane a compelling scaffold for designing next-generation kinase inhibitors with improved efficacy and selectivity.

Another area where 2-methoxy-4-azatricyclo[4]nonane shows promise is in addressing neurological disorders.
The unique structural features of this compound may allow it to interact with neurotransmitter receptors or ion channels involved in conditions such as epilepsy,Alzheimer's disease,and depression.
Recent studies have highlighted the importance of tricyclic compounds as modulators of neurotransmitter systems,and 2-methoxy-4-azatricyclo[4]nonane could be a valuable addition to this growing class of potential therapeutics.
The presence of both azatricyclic and methoxy functional groups provides multiple points of interaction with biological targets,allowing for fine-tuning of pharmacological properties through structural modifications.

In conclusion,2-methoxy-4-azatricyclo[4]nonane (CAS No. 1378849- 55- 8) is a structurally fascinating compound with significant potential in medicinal chemistry. Its unique tricyclic framework combined with functional groups such as nitrogen and methoxy offers opportunities for designing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic methodologies and computational biology,the future looks promising for harnessing this compound's potential in developing next-generation pharmaceuticals. The continued exploration of its biological activities and mechanistic insights will further enhance our understanding of its therapeutic applications, opening new doors for innovation in drug discovery.